Molecular Weight Calculator
Molecular Mass Calculator
Calculate Molecular Weight
Definitions of molecular mass, molecular weight, molar mass and molar weight
- Molecular mass (molecular weight) is the mass of one molecule of a substance and is expressed in the unified atomic mass units (u).
- 1 u is equal to 1/12 the mass of one atom of carbon-12
- Molar mass (molar weight) is the mass of one mole of a substance and is expressed in g/mol.
Background
Molecular weight is a measure of the sum of the atomic weight values of the atoms in a molecule. Example: The molecular weight of the sugar molecule found in cane sugar is the sum of the atomic weights of the 12 carbon atoms, 22 hydrogen atoms, and 11 oxygen atoms in a C12H22O11 molecule. Molecular weight is used in chemistry to determine stoichiometry in chemical reactions and equations. Molecular weight is commonly abbreviated by M.W. or MW. Molecular weight is either unitless or expressed in terms of atomic mass units (amu) or Daltons (Da). Both atomic weight and molecular weight are defined relative to the mass of the isotope carbon-12, which is assigned a value of 12 amu. The reason the atomic weight of carbon is not precisely 12 is that it is a mixture of isotopes of carbon.
The calculation for molecular weight is based on the molecular formula of a compound (i.e., not the simplest formula, which only includes the ratio of types of atoms and not the number). The number of each type of atom is multiplied by its atomic weight and then added to the weights of the other atoms.
For example, the molecular formula of hexane is C6H14. The subscripts indicate the number of each type of atom, so there are 6 carbon atoms and 14 hydrogen atoms in each hexane molecule. The atomic weight of carbon and hydrogen may be found on a periodic table.
Empirical data on the molecular weight of a compound depends on the size of the molecule in question. Mass spectrometry is commonly used to find the molecular mass of small to medium-sized molecules. The weight of larger molecules and macromolecules (e.g., DNA, proteins) is found using light scattering and viscosity. Specifically, the Zimm method of light scattering and the hydrodynamic methods dynamic light scattering (DLS), size-exclusion chromatography (SEC), diffusion-ordered nuclear magnetic resonance spectroscopy (DOSY), and viscometry may be used.
Molecular weight is often used interchangeably with molecular mass in chemistry, although technically there is a difference between the two. For example, C12H22O11 has a molecular weight of 342.299 amu. A mole of C12H22O11 would have a mass of 342.299 grams. This quantity is known as the molar mass, a term that is often used in place of the terms atomic weight or molecular weight. Molecular mass is a measure of mass and molecular weight is a measure of force acting on the molecular mass. A more correct term for both molecular weight and molecular mass, as they are used in chemistry, would be "relative molecular mass".